Cas no 2680839-84-1 (benzyl N-[(1r,3r)-3-(3-bromophenyl)cyclobutyl]carbamate)

• Product Name: benzyl N-[(1r,3r)-3-(3-bromophenyl)cyclobutyl]carbamate
• CAS No: 2680839-84-1
• MF: C₁₈H₁₈BrNO₂
• MW: 360.245024204254
• CID: 6382057
• PubChem ID: 165927735
• Update Time: 2025-10-28

benzyl N-[(1r,3r)-3-(3-bromophenyl)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299777
• benzyl N-[(1r,3r)-3-(3-bromophenyl)cyclobutyl]carbamate
• 2680839-84-1

• Inchi： 1S/C18H18BrNO2/c19-16-8-4-7-14(9-16)15-10-17(11-15)20-18(21)22-12-13-5-2-1-3-6-13/h1-9,15,17H,10-12H2,(H,20,21)
• InChI Key： OCKZPHJKEPMLTL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CC(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 359.05209g/mol
• Monoisotopic Mass: 359.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-[(1r,3r)-3-(3-bromophenyl)cyclobutyl]carbamate

Introduction to Benzyl N-[(1R,3R)-3-(3-bromophenyl)cyclobutyl]carbamate (CAS No. 2680839-84-1)

Benzyl N-[(1R,3R)-3-(3-bromophenyl)cyclobutyl]carbamate, with the CAS number 2680839-84-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in medicinal chemistry, particularly in the synthesis of bioactive agents. The unique structural features of this molecule, including its cyclobutyl and bromophenyl substituents, make it a promising candidate for further investigation in various therapeutic contexts.

The chemical structure of Benzyl N-[(1R,3R)-3-(3-bromophenyl)cyclobutyl]carbamate consists of a benzyl carbamate moiety linked to a chiral cyclobutyl group. The presence of the (1R,3R) configuration at the cyclobutyl ring suggests that this compound may exhibit stereoselective properties, which are crucial in drug design. Stereoselectivity can influence the pharmacokinetic and pharmacodynamic profiles of a drug, making it an essential consideration in the development of new therapeutic agents.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The cyclobutyl moiety in Benzyl N-[(1R,3R)-3-(3-bromophenyl)cyclobutyl]carbamate could serve as a valuable building block for constructing more complex chiral molecules. This has implications for the synthesis of enantiomerically pure drugs, which are often required to achieve optimal therapeutic efficacy while minimizing side effects.

The 3-bromophenyl substituent in this compound adds another layer of complexity and potential functionality. Bromine atoms are known to be versatile handles in organic synthesis, allowing for further modifications through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in the pharmaceutical industry to construct biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). The presence of the bromine atom in Benzyl N-[(1R,3R)-3-(3-bromophenyl)cyclobutyl]carbamate thus opens up numerous possibilities for derivative synthesis and functionalization.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug discovery. Understanding how structural modifications influence biological activity is key to optimizing lead compounds into viable drugs. The unique scaffold of Benzyl N-[(1R,3R)-3-(3-bromophenyl)cyclobutyl]carbamate provides an excellent platform for exploring these relationships. By systematically varying different parts of the molecule, researchers can gain insights into which structural features are most critical for biological activity.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. Inhibiting specific kinases has become a major focus in drug development, leading to numerous successful therapies. The chiral cyclobutyl group and the 3-bromophenyl moiety could potentially interact with key residues in kinase active sites, making this compound a candidate for kinase inhibition studies.

Another potential application lies in the field of central nervous system (CNS) drugs. The ability to modulate neurotransmitter systems is essential for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. The structural features of Benzyl N-[(1R,3R)-3-(3-bromophenyl)cyclobutyl]carbamate could be exploited to develop novel compounds that interact with CNS receptors or transporters.

The synthesis of Benzyl N-[(1R,3R)-3-(3-bromophenyl)cyclobutyl]carbamate presents its own set of challenges due to its complex stereochemistry and functional groups. Advanced synthetic techniques such as asymmetric hydrogenation and chiral resolution methods would be required to obtain high enantiomeric purity. However, recent advancements in synthetic methodology have made it increasingly feasible to construct such complex molecules with high precision.

In conclusion, Benzyl N-[(1R,3R)-3-(3-bromophenyl)cyclobutyl]carbamate (CAS No. 2680839-84-1) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for exploring structure-activity relationships and developing novel bioactive agents. As research continues to uncover new applications for this molecule, it is likely to play an important role in future drug discovery efforts.